Cas no 932378-94-4 ((3,5-Bis(ethoxycarbonyl)phenyl)boronic acid)

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid is a boronic acid derivative featuring two ethoxycarbonyl substituents at the 3- and 5-positions of the phenyl ring. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its electron-withdrawing ester groups enhance reactivity by stabilizing the boronate intermediate. The presence of dual ethoxycarbonyl groups also improves solubility in organic solvents, facilitating handling in synthetic applications. Its structural features make it a valuable building block for constructing complex molecules in pharmaceutical and materials chemistry. The compound exhibits good stability under standard conditions, ensuring reliable performance in diverse coupling reactions. Care should be taken to store it under inert conditions to prevent hydrolysis of the boronic acid moiety.

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid structure

932378-94-4 structure

Product Name:(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid

CAS No:932378-94-4

MF:C₁₂H₁₅BO₆

MW:266.054904222488

MDL:MFCD11867795

CID:2155086

Update Time:2025-06-08

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (3,5-Bis(ethoxycarbonyl)phenyl)boronic acid
- 1,3-Diethyl 5-borono-1,3-benzenedicarboxylate (ACI)
- 3,5-Bis-(ethoxycarbonyl)phenylboronic acid
- 3，5-bis(ethoxycarbonyl)phenylboronicacid
- MDL： MFCD11867795
- Inchi： 1S/C12H15BO6/c1-3-18-11(14)8-5-9(12(15)19-4-2)7-10(6-8)13(16)17/h5-7,16-17H,3-4H2,1-2H3
- InChI Key： XXBGYFGJSMAOSZ-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C(OCC)=O)C=C(B(O)O)C=1)OCC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 7
Complexity: 293
Topological Polar Surface Area: 93.1

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B6032-1G	(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid	932378-94-4		1G	￥420.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B6032-200MG	(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid	932378-94-4		200MG	￥130.0	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B855036-250mg	3,5-bis(ethoxycarbonyl)phenylboronicacid	932378-94-4	98%	250mg	￥260.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B855036-1g	3,5-bis(ethoxycarbonyl)phenylboronicacid	932378-94-4	98%	1g	￥540.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B855036-5g	3,5-bis(ethoxycarbonyl)phenylboronicacid	932378-94-4	98%	5g	￥2,160.00	2022-09-02
abcr	AB513086-1 g	(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid; .	932378-94-4		1g	€126.60	2023-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B6032-200MG	[3,5-Bis(ethoxycarbonyl)phenyl]boronic Acid (contains varying amounts of Anhydride)	932378-94-4		200mg	¥80.00	2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B6032-1G	[3,5-Bis(ethoxycarbonyl)phenyl]boronic Acid (contains varying amounts of Anhydride)	932378-94-4		1g	¥240.00	2024-04-15
Ambeed	A114284-250mg	(3,5-bis(ethoxycarbonyl)phenyl)boronic acid	932378-94-4	95%	250mg	$16.0	2025-04-15
Ambeed	A114284-1g	(3,5-bis(ethoxycarbonyl)phenyl)boronic acid	932378-94-4	95%	1g	$47.0	2025-04-15

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid Production Method

Production Method 1

881302-73-4

932378-94-4

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 12 h, reflux

Reference

: Self-assembly of two robust 3D supramolecular organic frameworks from a geometrically non-planar molecule for high gas selectivity performance

Zhou, Yue; Kan, Liang; Eubank, Jarrod F.; Li, Guanghua; Zhang, Lirong; et al, Chemical Science, 2019, 10(26), 6565-6571

Production Method 2

881302-73-4

932378-94-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Ethanol ; 12 h, 80 °C

Reference

: Continuous Breathing Rare-Earth MOFs Based on Hexanuclear Clusters with Gas Trapping Properties

Angeli, Giasemi K. ; Loukopoulos, Edward ; Kouvidis, Konstantinos; Bosveli, Artemis; Tsangarakis, Constantinos; et al, Journal of the American Chemical Society, 2021, 143(27), 10250-10260

Production Method 3

881302-73-4

932378-94-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Ethanol ; 12 h, reflux

Reference

: A Distorted [Mn2(COO)4N2] Cluster Based Metal-Organic Framework with (3,3,6) Topology and Selective Adsorption of CO2

Jiang, Jingjing; Wang, Qian; Zhang, Mingxing; Bai, Junfeng, Crystal Growth & Design, 2017, 17(4), 2223-2227

Production Method 4

881302-73-4

932378-94-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 12 h, reflux

Reference

: High H2 and CH4 Adsorption Capacity of a Highly Porous (2,3,4)-Connected Metal-Organic Framework

Lu, Zhiyong; Du, Liting; Tang, Kuanzhen; Bai, Junfeng, Crystal Growth & Design, 2013, 13(6), 2252-2255

Production Method 5

172975-69-8

932378-94-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: tert-Butanol , Water ; rt → 40 °C
1.2 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) ; 40 °C → 70 °C; 4 h, 70 °C
1.3 Reagents: Sodium thiosulfate Solvents: Water
1.4 Reagents: Sulfuric acid Solvents: Water ; 12 h, reflux

Reference

: A series of chiral metal-organic frameworks based on fluorene di- and tetra-carboxylates: syntheses, crystal structures and luminescence properties

Robin, Julien; Audebrand, Nathalie; Poriel, Cyril; Canivet, Jerome; Calvez, Guillaume; et al, CrystEngComm, 2017, 19(15), 2042-2056

Production Method 6

881302-73-4

932378-94-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Ethanol ; 12 h, 80 °C

Reference

: Fluorescence probe based on aggregation-induced luminescence mechanism and preparation method and application thereof in detecting methamphetamine in sewage

, China, , ,

Production Method 7

881302-73-4

932378-94-4

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Ethanol ; rt → 80 °C; 12 h, 80 °C

Reference

: Preparation of heteroaromatic amide compounds as antitumor agents

, China, , ,

Production Method 8

881302-73-4

932378-94-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Ethanol , Water ; 12 h, reflux

Reference

: High Capacity Hydrogen Adsorption in Cu(II) Tetracarboxylate Framework Materials: The Role of Pore Size, Ligand Functionalization, and Exposed Metal Sites

Lin, Xiang; Telepeni, Irvin; Blake, Alexander J.; Dailly, Anne; Brown, Craig M.; et al, Journal of the American Chemical Society, 2009, 131(6), 2159-2171

Production Method 9

881302-73-4

932378-94-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Ethanol , Water ; 16 h, 80 °C

Reference

: The Origin of Catalytic Benzylic C-H Oxidation over a Redox-Active Metal-Organic Framework

Kimberley, Louis; Sheveleva, Alena M. ; Li, Jiangnan; Carter, Joseph H.; Kang, Xinchen; et al, Angewandte Chemie, 2021, 60(28), 15243-15247

Production Method 10

881302-73-4

932378-94-4

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Ethanol , Water ; 12 h, 79 °C
1.2 Reagents: Water

Reference

: Synthesis and characterization of novel triangular geometry carboxylic acid applying in synthesizing MOF materials

Xue, Junfeng; Hu, Guoxin, Huagong Xinxing Cailiao, 2010, 38(11), 39-42

Production Method 11

881302-73-4

932378-94-4

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Ethanol ; rt; 12 h, reflux

Reference

: Metal-organic framework material modified by organic amine cation and preparation method thereof

, China, , ,

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid Raw materials

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid Preparation Products

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid (932378-94-4)

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

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4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

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